Cas no 603068-88-8 (Pyrrolidine, 2-[4-(1,1-dimethylethyl)phenyl]-4-methyl- (9ci))

• Product Name: Pyrrolidine, 2-[4-(1,1-dimethylethyl)phenyl]-4-methyl- (9ci)
• CAS No: 603068-88-8
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 2195581
• PubChem ID: 3658973
• Update Time: 2025-04-21

Pyrrolidine, 2-[4-(1,1-dimethylethyl)phenyl]-4-methyl- (9ci) Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-[4-(1,1-dimethylethyl)phenyl]-4-methyl- (9ci)
• Pyrrolidine,2-[4-(1,1-dimethylethyl)phenyl]-4-methyl-(9ci)
• 2-(4-(tert-Butyl)phenyl)-4-methylpyrrolidine
• AKOS014016311
• 603068-88-8
• pyrrolidine, 2-[4-(1,1-dimethylethyl)phenyl]-4-methyl-

• Inchi： 1S/C15H23N/c1-11-9-14(16-10-11)12-5-7-13(8-6-12)15(2,3)4/h5-8,11,14,16H,9-10H2,1-4H3
• InChI Key： IRDKESLXCDHQMP-UHFFFAOYSA-N
• SMILES： N1CC(C)CC1C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 217.183049738Da
• Monoisotopic Mass: 217.183049738Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų